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Compound of Interest

Compound Name: 2-(Trifluoromethyl)nicotinic acid

Cat. No.: B023579

An In-depth Technical Guide to the Safety and Handling of 2-(Trifluoromethyl)nicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2-(Trifluoromethyl)nicotinic acid (CAS RN: 131747-43-8). The information is compiled from

multiple safety data sheets (SDS) to ensure a thorough understanding of the potential hazards
and the necessary protocols for safe use in a laboratory and drug development setting.

Hazard Identification and Classification

2-(Trifluoromethyl)nicotinic acid is classified as a hazardous substance. It is crucial to
understand its specific hazards to implement appropriate safety measures. The primary
hazards associated with this compound are irritation to the skin, eyes, and respiratory system.

[1][2]
Signal Word: Warning[1][3][4]
Hazard Pictogram:

walt text

Table 1: GHS Hazard Classification
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Hazard Class

Hazard Category

Hazard Statement

References

Skin H315: Causes skin

: i Category 2 N [11[31[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 / 2A o [11[3114]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause

Toxicity (Single Category 3 [1112]

Exposure)

respiratory irritation

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-

Trifl hyDnicoti id

Property Value References
Chemical Formula C7HaFsNO2 [31[5]
Molecular Weight 191.11 g/mol [2][5]

White to almost white or light

Appearance brown solid (crystal/powder) &8
Melting Point 184-188 °C [7]
Boiling Point 259.9+40.0 °C (Predicted) [7]
Solubility Slightly soluble in Methanol. [7]
Density 1.484+0.06 g/cm?® (Predicted) [7]

Toxicological Information

While comprehensive toxicological data is not always available, the existing information

indicates that the primary concerns are irritant effects.
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» Acute Toxicity: No specific data on LD50 or LC50 is available. The substance may be
harmful if swallowed, inhaled, or absorbed through the skin.[2]

o Skin Irritation: Causes skin irritation.[1][3][4]
o Eye Irritation: Causes serious eye irritation.[1][3][4]
o Respiratory Irritation: May cause respiratory tract irritation.[1][2]

» Carcinogenicity, Mutagenicity, Reproductive Effects: No data is available to classify the
substance for these long-term effects.[8]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Handling

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.[9][10] Use a local exhaust system if dust or aerosols are generated.[3][4] Safety
showers and eyewash stations should be readily available.[3]

o Personal Hygiene: Avoid all personal contact, including inhalation.[10] Wash hands and face
thoroughly after handling.[3][4] Do not eat, drink, or smoke in areas where the chemical is
handled or stored.[9][10] Contaminated work clothing should be removed and laundered
separately before reuse.[10]

o Procedural Precautions: Avoid formation of dust and aerosols.[1] Take measures to prevent
the buildup of electrostatic charge.[9]

Storage

» Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][8] Store
in a dark place.[3][4]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[3]

[4119]
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» Containers: Store in original, clearly labeled containers.[10] Check regularly for leaks or

damage.[10]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 2-(Trifluoromethyl)nicotinic acid to

prevent exposure.

Table 3: Recommended Personal Protective Equipment

(PPE)

Protection Type

Specification

Rationale & References

Eye/Face Protection

Safety glasses with side-
shields or goggles (European
Standard EN 166). A face
shield may be required in
situations with a higher splash

risk.

To prevent eye contact and

serious irritation.[1][3]

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile rubber).

To prevent skin contact and
irritation.[1][3]

Skin and Body Protection

Long-sleeved lab coat or
protective clothing. Protective
boots may be required
depending on the scale of

work.

To prevent skin contact and
contamination of personal
clothing.[1][3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
dust respirator should be used
when dust is generated and
engineering controls are

insufficient.

To prevent inhalation and

respiratory tract irritation.[1][3]

Emergency Procedures

Proper preparation for emergencies is a critical component of laboratory safety.
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First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an accidental

exposure.

R

oute of Exposure

Immediate Action

Inhalation

Wash skin with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing immediately.

Rinse cautiously with water for several minutes.

Eye Contact

Continue rinsing for at least 15 minutes.

Rinse mouth with water.

Caption: First aid procedures for different exposure routes.

Table 4: First Aid Measures Summary

Remove contact lenses, if present and easy to do.

~

- Remove to fresh air.
gl Keep at rest in a comfortable position for breathing.

Do NOT induce vomiting.

Medical Attention

Get medical advice/attention
if symptoms occur or persist.

If skin irritation occurs:
Get medical advice/attention.

If eye irritation persists:
Get medical advice/attention.

Get medical attention
if you feel unwell.

Click to download full resolution via product page
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Exposure Route Procedure References

Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. If
Inhalation ) ) . [1][3]
not breathing, give artificial
respiration. Get medical

attention if symptoms occur.

Immediately remove all
contaminated clothing. Wash
_ off with plenty of soap and
Skin Contact ) [11[3]
water for at least 15 minutes. If
skin irritation persists, call a

physician.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [11[3]
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

Clean mouth with water and
drink plenty of water
) afterwards. Do NOT induce
Ingestion N ) ) [1][3]
vomiting. Get medical attention
if symptoms occur or if you feel

unwell.

A rescuer should wear
] personal protective equipment,
General Advice ) [3]
such as rubber gloves and air-

tight goggles.

Fire-Fighting Measures

This material is not considered a significant fire risk, but containers may burn.[10]
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Table 5: Fire-Fighting Guidance

Aspect Guidance

References

Water spray, carbon dioxide
(CO2), dry chemical, alcohol-
resistant foam. Use

Suitable Extinguishing Media extinguishing measures
appropriate to local
circumstances and the

surrounding environment.

[1][11]

Unsuitable Extinguishing
Media

No information available.

[1]

Thermal decomposition can

lead to the release of irritating
Specific Hazards gases and vapors, including

carbon oxides, nitrogen oxides

(NOx), and hydrogen fluoride.

[1](2]

Wear self-contained breathing

Protective Equipment for
apparatus (SCBA) and full

Firefighters )
protective gear.

[1][10]

Accidental Release Measures

In the event of a spill, follow established emergency procedures to contain and clean up the

material safely.
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4 Initial Response

Spill Detected

Y

Evacuate non-essential personnel.
Alert others in the area.

\

Ensure adequate ventilation.

\

Wear appropriate PPE
(gloves, goggles, respirator).

Containmer‘w; & Cleanup

Use dry cleanup procedures.
Avoid generating dust.

Sweep or shovel up spilled material.

Place into a suitable, closed,
airtight, and labeled container for disposal.

G /

4 2\

Final Steps
\4

Wash spill area.

Prevent runoff from entering drains.

Dispose of waste in accordance with
local, state, and federal regulations.

Report the incident.

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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Stability and Reactivity

o Reactivity: No special reactivity has been reported.[3]

o Chemical Stability: Stable under proper, recommended storage conditions.[3][9]

» Conditions to Avoid: Avoid dust formation.[1] No other specific conditions to avoid are listed.
e Incompatible Materials: Strong oxidizing agents.[3][9]

e Hazardous Decomposition Products: Under fire conditions, may emit carbon oxides, nitrogen
oxides (NOx), and hydrogen fluoride.[1][2]

Disposal Considerations

Waste from this product is classified as hazardous.[1] All disposal practices must be in
accordance with federal, state, and local regulations.[3]

o Method: Consult your local or regional authorities.[3][4] It may be possible to dissolve or mix
the material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[3][4]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself.[1]

Experimental Protocols

The safety data sheets referenced in this guide provide hazard classifications and safety
procedures but do not contain detailed experimental methodologies for the toxicological or
physical hazard tests (e.g., OECD, ISO guidelines) that were used to generate the data. The
procedures outlined in sections 4.0, 5.0, 6.0, and 8.0 of this document should be adopted as
the standard operating protocols for the handling, use, storage, and disposal of 2-
(Trifluoromethyl)nicotinic acid in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-(Trifluoromethyl)nicotinic acid safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023579#2-trifluoromethyl-nicotinic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

